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Compound Name: Nitrosonium hexafluorophosphate

Cat. No.: B095733 Get Quote

Abstract: Nitrosonium hexafluorophosphate, with the chemical formula [NO]⁺[PF₆]⁻, is an

important inorganic salt composed of a nitrosonium cation and a hexafluorophosphate anion.[1]

This compound serves as a powerful oxidizing agent and a versatile reagent in both organic

and inorganic synthesis, notably as a source of the nitrosonium ion and as an initiator for

certain polymerization reactions.[2][3] This guide provides a detailed examination of the

molecular structure, bonding characteristics, and key analytical signatures of nitrosonium
hexafluorophosphate, intended for researchers and professionals in chemical sciences.

Molecular Structure and Bonding
Nitrosonium hexafluorophosphate is a classic example of an ionic compound formed by the

electrostatic attraction between a diatomic cation, nitrosonium (NO⁺), and a polyatomic anion,

hexafluorophosphate (PF₆⁻). The bonding within each ion is covalent.

The Nitrosonium Cation (NO⁺)
The nitrosonium cation is a diatomic species isoelectronic with molecular nitrogen (N₂) and

carbon monoxide (CO).[4] This electronic similarity indicates the presence of a triple bond

between the nitrogen and oxygen atoms, resulting in a bond order of 3.[4] This strong covalent

bond is responsible for the cation's high vibrational frequency and stability. The N-O bond is

exceptionally short, reflecting its triple-bond character.

The Hexafluorophosphate Anion (PF₆⁻)
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The hexafluorophosphate anion features a central phosphorus atom covalently bonded to six

fluorine atoms. The geometry of the PF₆⁻ anion is octahedral, with the phosphorus atom at the

center and the fluorine atoms at the vertices. This arrangement minimizes electron pair

repulsion, leading to a highly symmetric and stable anion. All P-F bonds are equivalent, and the

F-P-F bond angles are characteristic of octahedral geometry (90° and 180°).

Crystal Structure
While detailed crystallographic data for nitrosonium hexafluorophosphate is not readily

available in common databases, its structure can be inferred from the nature of its constituent

ions. The solid state consists of a crystal lattice where discrete NO⁺ and PF₆⁻ ions are

arranged in a regular, repeating pattern. The packing of these ions is dictated by their relative

sizes and the optimization of electrostatic interactions.

Table 1: Structural and Bonding Parameters

Parameter Ion Value / Description

Formula - NOPF₆

Molecular Weight - 174.97 g/mol [1]

Bonding Type Inter-ionic Ionic

Intra-ionic Covalent

Cation Geometry NO⁺ Linear

Anion Geometry PF₆⁻ Octahedral

| N-O Bond Order | NO⁺ | 3[4] |

Spectroscopic Characterization
The distinct nature of the cation and anion gives rise to characteristic spectroscopic signatures

that are invaluable for identification and structural analysis.

Vibrational Spectroscopy (IR and Raman)
Vibrational spectroscopy is a primary tool for characterizing this compound.
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Nitrosonium Cation (NO⁺): The most prominent feature in the vibrational spectrum is the N-O

stretching mode (ν(NO)). Due to the strong triple bond, this vibration occurs at a very high

frequency, typically appearing as a strong, sharp absorption in the infrared (IR) spectrum

between 2150 and 2400 cm⁻¹.[4] This band is a definitive indicator of the presence of the

nitrosonium ion.

Hexafluorophosphate Anion (PF₆⁻): The octahedral PF₆⁻ anion has several vibrational

modes, some of which are Raman active and others IR active. The totally symmetric P-F

stretching mode (ν(P-F), A₁g symmetry) is particularly intense in the Raman spectrum and is

typically observed around 740-750 cm⁻¹.[5] Other bending and stretching modes appear at

lower frequencies.

Table 2: Key Vibrational Frequencies

Vibrational Mode
Wavenumber
(cm⁻¹)

Spectroscopic
Technique

Assignment

ν(N-O) ~2150 - 2400 IR, Raman
N-O stretch in
NO⁺[4]

ν(P-F) ~745 Raman
Symmetric P-F stretch

(A₁g) in PF₆⁻[5]

ν(P-F) ~840 IR
Asymmetric P-F

stretch (F₁u) in PF₆⁻

| δ(F-P-F) | ~560 | IR, Raman | F-P-F bend (F₁u, F₂g) in PF₆⁻ |

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is highly effective for probing the hexafluorophosphate anion.

³¹P NMR: The phosphorus-31 nucleus is 100% abundant and NMR active.[6] In the PF₆⁻

anion, the central phosphorus atom is coupled to six equivalent fluorine atoms (¹⁹F, spin I =

½). This results in a characteristic septet in the ³¹P NMR spectrum, typically observed far

upfield around -144 ppm (relative to H₃PO₄).[7]
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¹⁹F NMR: The fluorine-19 nucleus is also 100% abundant and highly sensitive. The six

equivalent fluorine atoms are coupled to a single phosphorus atom (³¹P, spin I = ½). This

coupling produces a sharp doublet in the ¹⁹F NMR spectrum. The ¹J(P-F) coupling constant

is large, typically in the range of 700-720 Hz.

Table 3: Typical NMR Spectroscopic Data for the PF₆⁻ Anion

Nucleus Chemical Shift (δ) Multiplicity
J-Coupling
Constant (Hz)

³¹P ~ -144 ppm Septet ¹J(P-F) ≈ 710 Hz

| ¹⁹F | Varies with solvent | Doublet | ¹J(F-P) ≈ 710 Hz |

Experimental Protocols
Synthesis
A common and reliable method for the synthesis of nitrosonium hexafluorophosphate
involves the reaction of nitrosyl fluoride (NOF) with phosphorus pentafluoride (PF₅).

Reaction: NOF + PF₅ → [NO]⁺[PF₆]⁻

Protocol:

Apparatus: The reaction should be conducted in a vacuum- and moisture-free environment,

such as a Schlenk line or a glovebox, using oven-dried glassware. A typical setup includes a

reaction flask equipped with a magnetic stirrer and a gas inlet.

Reactants & Solvent: Phosphorus pentafluoride (PF₅) gas is used in slight excess. Nitrosyl

fluoride (NOF) can be generated in situ or used from a cylinder. Anhydrous acetonitrile

(MeCN) or sulfur dioxide (SO₂) can be used as the solvent.

Procedure:

The reaction flask is charged with the anhydrous solvent and cooled to an appropriate

temperature (e.g., -20 °C to 0 °C).
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Phosphorus pentafluoride gas is slowly bubbled into the stirred solvent.

Nitrosyl fluoride gas is then introduced into the solution.

Nitrosonium hexafluorophosphate precipitates from the solution as a colorless to white

crystalline solid.[8][9]

Isolation: The product is isolated by filtration under an inert atmosphere. The solid is then

washed with a dry, non-coordinating solvent (like diethyl ether) to remove any residual

reactants and subsequently dried under vacuum.

Handling and Storage
Moisture Sensitivity: Nitrosonium hexafluorophosphate is extremely sensitive to moisture.

[9] The nitrosonium ion reacts readily with water to form nitrous acid, leading to the

decomposition of the compound. Hydrolysis Reaction: [NO]⁺ + H₂O → HONO + H⁺

Storage: The compound must be handled and stored under strictly anhydrous conditions,

such as in a nitrogen- or argon-filled glovebox or a tightly sealed container within a

desiccator.[9]
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Start: Prepare Reactants
(e.g., NOF, PF₅)

Combine reactants in an inert solvent
(e.g., anhydrous MeCN) at low temperature

Precipitation of
[NO]⁺[PF₆]⁻ solid

Isolate product via filtration
in an inert atmosphere (glovebox)

Wash solid with dry,
non-coordinating solvent

Dry product under high vacuum

End: Store NOPF₆
under inert gas
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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